Cas no 91181-12-3 (1-(morpholin-4-yl)-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-(morpholin-4-yl)-2-(pyridin-3-yl)ethan-1-one
• CAS No: 91181-12-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5878418
• PubChem ID: 10867473
• Update Time: 2023-11-21

1-(morpholin-4-yl)-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-morpholino-2-(pyridin-3-yl)ethanone
• Ethanone, 1-(4-morpholinyl)-2-(3-pyridinyl)-
• 1-(morpholin-4-yl)-2-(pyridin-3-yl)ethan-1-one
• 1-morpholin-4-yl-2-pyridin-3-ylethanone
• F6541-1065
• CHEMBL4911968
• AKOS017394160
• 1-Morpholino-2-(3-pyridyl)ethanone
• 91181-12-3

• Inchi： 1S/C11H14N2O2/c14-11(13-4-6-15-7-5-13)8-10-2-1-3-12-9-10/h1-3,9H,4-8H2
• InChI Key： CVVHGOXDIKAJKR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CC1=CC=CN=C1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 416.7±45.0 °C(Predicted)
• pka: 5.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines